
A Technical Guide to Pentazinc Chromate
Octahydroxide: Nomenclature and Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pentazinc chromate octahydroxide is a specific inorganic compound known primarily for its

use as a corrosion inhibitor and pigment.[1][2] For professionals in scientific fields, precise

identification through its various names and chemical identifiers is critical for accurate research,

safety management, and regulatory compliance. This document provides a consolidated

reference for the synonyms, trade names, and key identifiers associated with this compound.

Chemical Identity and Synonyms
Pentazinc chromate octahydroxide is a complex inorganic salt. The most direct synonym is

derived from its chemical formula, Zinc chromate hydroxide (Zn5(CrO4)(OH)8).[1][3] The

IUPAC (International Union of Pure and Applied Chemistry) systematic name for this compound

is pentazinc;dioxido(dioxo)chromium;octahydroxide.[4]

The compound is also frequently referred to by more general or historical names related to the

broader class of zinc chromate compounds. These include:

Basic zinc chromate[5]

Zinc hydroxychromate[5]

Zinc tetraoxychromate[5]

Zinc tetroxychromate[5]
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Pigment and Trade Designations
When used as a pigment, pentazinc chromate octahydroxide is identified by specific color

index names.[1] These are crucial for industrial and commercial contexts.

C.I. Pigment Yellow 36 (CI 77955)[1][2]

Pigment yellow 36:1 (C.I. 77956)[1]

While specific trade names for the pure compound are not widely marketed to the general

public, several identifiers are used in industrial supply chains:

Zinc Chromate ZTO[1][2]

MICRONISED ZINC TETROXY CHROMATE (CAMDATE ZTC)[1][2]

Zincro ZTO[5]

Historically, the broader category of zinc chromates has been known as Zinc Yellow or

Buttercup Yellow.[5][6]

Key Chemical Identifiers
For unambiguous identification in research, databases, and regulatory documents, the

following identifiers are essential.

Identifier Value Source(s)

CAS Number 49663-84-5 [1][4][7][8][9]

EC Number 256-418-0 [4][7][8][9]

Molecular Formula
CrH8O12Zn5 or Zn5(CrO4)

(OH)8
[2][4][7][9]

PubChem CID 44144623 [4][9]

Relationships in Nomenclature
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The various names for pentazinc chromate octahydroxide are not always interchangeable

but describe the same core substance from different perspectives, such as its chemical

structure, industrial use, or regulatory classification.

Chemical & Systematic Names

Industrial & Trade Names Registry Identifiers

Pentazinc Chromate Octahydroxide

Zinc chromate hydroxide (Zn5(CrO4)(OH)8)

is a

IUPAC Name:
 pentazinc;dioxido(dioxo)chromium;octahydroxide

is systematically named

Basic zinc chromate

is a type of

C.I. Pigment Yellow 36

is classified as

Zinc Chromate ZTO

is traded as

CAS: 49663-84-5

is identified by

Zinc Yellow

is commonly known as

MICRONISED ZINC TETROXY CHROMATE

also known as

EC: 256-418-0

and

Click to download full resolution via product page

Caption: Nomenclature relationships for Pentazinc Chromate Octahydroxide.

Note on Experimental Protocols
The scope of this guide is limited to the nomenclature and identification of pentazinc chromate
octahydroxide. As this is a stable chemical compound, "experimental protocols" or "signaling

pathways" in a biological sense are not applicable. Methodologies for its synthesis generally

involve the reaction of zinc oxide with a dichromate solution.[2] Its primary application is as an

anti-corrosion primer, particularly in the aerospace and automotive industries, where it functions

through electrochemical passivation of metal surfaces.[1][6][8][10][11] Due to the presence of

hexavalent chromium, this substance is considered toxic and carcinogenic, necessitating strict

safety protocols during handling and use.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pentazinc chromate octahydroxide | 49663-84-5 [chemicalbook.com]

2. chembk.com [chembk.com]

3. pentazinc chromate octahydroxide | CAS#:49663-84-5 | Chemsrc [chemsrc.com]

4. Pentazinc chromate octahydroxide | CrH8O12Zn5 | CID 44144623 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Zinc chromate - Hazardous Agents | Haz-Map [haz-map.com]

6. Zinc chromate - Wikipedia [en.wikipedia.org]

7. americanelements.com [americanelements.com]

8. REACH - Applications for authorisation AFA059-01 Multiple Cr(VI) - Health and Safety
Executive - Citizen Space [consultations.hse.gov.uk]

9. guidechem.com [guidechem.com]

10. chemiis.com [chemiis.com]

11. You are being redirected... [bottompaintstore.com]

To cite this document: BenchChem. [A Technical Guide to Pentazinc Chromate
Octahydroxide: Nomenclature and Identification]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1419048#pentazinc-chromate-
octahydroxide-synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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